![molecular formula C9H5BrF2S B1413198 2-Bromomethyl-5,7-difluoro-benzo[b]thiophene CAS No. 1858255-53-4](/img/structure/B1413198.png)
2-Bromomethyl-5,7-difluoro-benzo[b]thiophene
Overview
Description
2-Bromomethyl-5,7-difluoro-benzo[b]thiophene (BFBT) is a compound with potential applications in various fields of research and industry. It has a molecular formula of C9H5BrF2S and a molecular weight of 263.1 g/mol .
Synthesis Analysis
The synthesis of benzothiophenes, the class of compounds to which BFBT belongs, has been extensively studied. For instance, a palladium-catalyzed C-H arylation of electron-enriched heteroarenes with aryl bromides and aryl chlorides has been reported . Additionally, a thiolation annulation reaction of 2-bromo alkynylbenzenes with sodium sulfide can produce various 2-substituted benzo[b]thiophenes .Molecular Structure Analysis
The molecular structure of BFBT consists of a benzo[b]thiophene core, which is a bicyclic compound containing a benzene ring fused to a thiophene ring . This core is substituted at the 2-position with a bromomethyl group and at the 5 and 7 positions with fluorine atoms .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene”, have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Properties
Thiophene derivatives exhibit many pharmacological properties such as anti-inflammatory . For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug .
Antimicrobial Properties
Thiophene derivatives also show antimicrobial properties . This makes “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene” a potential candidate for the development of new antimicrobial agents.
Anticancer Properties
Thiophene derivatives, including “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene”, have shown anticancer properties . This suggests potential applications in cancer treatment.
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene” could be used in the development of new corrosion inhibitors.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene” could be used in the development of new organic semiconductors.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene” could be used in the development of new OLEDs.
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules are used in the development of organic field-effect transistors (OFETs) . This suggests that “2-Bromomethyl-5,7-difluoro-benzo[b]thiophene” could be used in the development of new OFETs.
Mechanism of Action
Mode of Action
It is known that the compound is used in suzuki–miyaura coupling reactions, a type of carbon-carbon bond forming reaction .
Biochemical Pathways
2-Bromomethyl-5,7-difluoro-benzo[b]thiophene is involved in the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .
Result of Action
It is known that the compound is used in suzuki–miyaura coupling reactions, which result in the formation of new carbon-carbon bonds .
properties
IUPAC Name |
2-(bromomethyl)-5,7-difluoro-1-benzothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF2S/c10-4-7-2-5-1-6(11)3-8(12)9(5)13-7/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPYUJBATJXQZLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(SC2=C(C=C1F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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